Cas no 105731-28-0 (Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]-)
105731-28-0 structure
Product Name:Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]-
CAS No:105731-28-0
MF:C16H22O3S
MW:294.409083843231
CID:1163275
Update Time:2024-07-26
Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]-
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- Inchi: 1S/C16H22O3S/c1-11-8-13(12(2)20-11)14(17)9-16(10-15(18)19)6-4-3-5-7-16/h8H,3-7,9-10H2,1-2H3,(H,18,19)
- InChI Key: HTPLDUBFRZVHDU-UHFFFAOYSA-N
- SMILES: C1(CC(C2C=C(C)SC=2C)=O)(CC(O)=O)CCCCC1
Experimental Properties
- Density: 1.149±0.06 g/cm3(Predicted)
- Boiling Point: 462.2±40.0 °C(Predicted)
- pka: 4.72±0.10(Predicted)
Cyclohexaneacetic acid, 1-[2-(2,5-dimethyl-3-thienyl)-2-oxoethyl]- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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